Methyl 4-propoxybenzoate
Overview
Description
Methyl 4-propoxybenzoate is a useful research compound. Its molecular formula is C11H14O3 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cosmetic and Food Preservatives : Methyl 4-hydroxybenzoate, also known as methyl paraben, exhibits anti-microbial properties due to its 3D framework and extensive hydrogen bonding. It's widely used in cosmetics, personal-care products, and as food preservatives (Sharfalddin et al., 2020).
Medical Applications : Methyl paraben has been found to effectively sensitize anoxic Staphylococcus aureus to gamma-radiation, making it more sensitive to this treatment without harming the test organism (Jacobs & Sade, 1984).
Pharmaceutical Quality Control : A microemulsion electrokinetic chromatography (MEEKC) method has been developed to determine 4-hydroxybenzoate preservatives and their impurities in foods, cosmetics, and pharmaceuticals, indicating its importance in routine quality control testing (Mahuzier et al., 2001).
Sensor Development : A molecularly imprinted polymer-modified electrode sensor has been developed for the detection of methyl paraben in pharmaceuticals and personal care products, showcasing its excellent selectivity and sensitivity compared to structural analogues (Soysal, 2021).
Cardiotonic Agents : 4-aroyl-1,3-dihydro-2H-imidazol-2-ones, including compounds related to methyl 4-propoxybenzoate, show potential as cardiotonic agents for treating congestive heart failure (Schnettler et al., 1982).
Chemical Stability Studies : The alkaline hydrolysis of methyl, ethyl, and n-propyl 4-hydroxybenzoate esters accelerates significantly in the frozen state, impacting the stability of drugs stored in solution (Shija et al., 1992).
Material Science : A stable hydrogen-bonded nematic network structure was synthesized using a polysiloxane with 4-propoxybenzoic acid side groups, indicating its applications in self-assembly and reversible material design (Xu et al., 2000).
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 4-propoxybenzoate is a benzoate compound . Benzoate compounds are known to act as local anesthetics . The primary targets of these compounds are the sodium ion (Na+) channels on nerve membranes . These channels play a crucial role in the conduction of nerve impulses .
Mode of Action
Local anesthetics like this compound bind to specific parts of the sodium ion (Na+) channels on the nerve membrane . This binding affects the membrane potential by reducing the passage of sodium ions through the sodium ion channel, thereby blocking the conduction of nerve impulses . This results in a loss of local sensation without affecting consciousness, which is convenient for local surgery and treatment .
Biochemical Pathways
It is known that the compound is involved in the process of local anesthesia, which involves the inhibition of sodium ion channels on nerve membranes . This inhibition disrupts the normal flow of sodium ions, which is essential for the conduction of nerve impulses .
Pharmacokinetics
Similar compounds, such as methyl 3,4-dihydroxybenzoate (mdhb), have been studied . MDHB exhibits fast absorption, high systemic clearance, and a short half-life . Its oral bioavailability is 23% . It is rapidly distributed to all organs, including the brain . These properties may provide some insight into the pharmacokinetics of this compound, but direct studies on this compound are needed for accurate information.
Result of Action
The primary result of the action of this compound is local anesthesia . By blocking the conduction of nerve impulses, it causes a loss of sensation in the area where it is applied . This makes it useful for procedures that require local anesthesia, such as minor surgical operations .
Properties
IUPAC Name |
methyl 4-propoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-3-8-14-10-6-4-9(5-7-10)11(12)13-2/h4-7H,3,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXOTVVQIIASDNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10342084 |
Source
|
| Record name | Methyl 4-propoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10342084 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
115478-59-6 |
Source
|
| Record name | Methyl 4-propoxybenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=115478-59-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 4-propoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10342084 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzoic acid, 4-propoxy-, methyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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